Cas no 119047-14-2 (2-Chloro-4-nitrophenyl-α-D-glucopyranoside)

• Product Name: 2-Chloro-4-nitrophenyl-α-D-glucopyranoside
• CAS No: 119047-14-2
• MF: C₁₂H₁₄ClNO₈
• MW: 335.694463253021
• CID: 132058
• PubChem ID: 14457457
• Update Time: 2025-11-02

2-Chloro-4-nitrophenyl-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrophenyl-D-glucopyranoside
• 2-Chloro-4-nitrophenyl-α-D-glucopyranoside
• 2-CHLORO-4-NITROPHENYL-ALPHA-D-GLUCOPYRANOSIDE
• 2-CHLORO-4-NITROPHENYL-A-D-GLUCOPYRANOSIDE
• W0130
• alpha-D-Glucopyranoside, 2-chloro-4-nitrophenyl
• SCHEMBL5575085
• PD018335
• AKOS040756064
• (2R,3R,4S,5S,6R)-2-(2-chloro-4-nitrophenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• AMY41679
• 2-Chloro-4-nitrophenyl-?-D-glucopyranoside
• CS-0442121
• CNP-alpha-D-glucopyranoside
• 2-Chloro-4-nitrophenyl- alpha -D-glucopyranoside
• 119047-14-2
• (2R,3R,4S,5S,6R)-2-(2-chloro-4-nitrophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• 2-Chloro-4-nitrophenyl-??-D-glucopyranoside
• 2-Chloro-4-nitrophenyl alpha-D-glucopyranoside min. 98%
• A-D-glucopyranoside
• HY-W330621
• 2-Chloro-4-nitrophenyl-

• Inchi： 1S/C12H14ClNO8/c13-6-3-5(14(19)20)1-2-7(6)21-12-11(18)10(17)9(16)8(4-15)22-12/h1-3,8-12,15-18H,4H2/t8-,9-,10+,11-,12+/m1/s1
• InChI Key： PJCVBKZRKNFZOD-ZIQFBCGOSA-N
• SMILES： ClC1C=C(C=CC=1O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.04100
• Monoisotopic Mass: 335.0407941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.675±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-130°C
• Boiling Point: 591.155 °C at 760 mmHg
• Flash Point: 311.32 °C
• Refractive Index: 1.654
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 145.20000
• LogP: -0.04990

Additional information on 2-Chloro-4-nitrophenyl-α-D-glucopyranoside

Comprehensive Guide to 2-Chloro-4-nitrophenyl-α-D-glucopyranoside (CAS 119047-14-2): Properties, Applications, and Market Insights

2-Chloro-4-nitrophenyl-α-D-glucopyranoside (CAS 119047-14-2) is a specialized glycoside derivative widely used in biochemical research and enzymatic studies. This compound features a chloronitrophenyl group linked to an α-D-glucopyranoside moiety, making it a valuable substrate for studying α-glucosidase activity. Researchers and pharmaceutical developers frequently seek this compound due to its role in enzyme inhibition assays and carbohydrate metabolism studies.

The molecular structure of 2-Chloro-4-nitrophenyl-α-D-glucopyranoside includes a nitro group and a chlorine substituent, which enhance its reactivity and specificity in biochemical applications. Its CAS number, 119047-14-2, is crucial for precise identification in scientific literature and procurement databases. This compound is particularly relevant in the context of diabetes research, as it helps investigate α-glucosidase inhibitors, a key target for managing blood sugar levels.

One of the most searched topics related to 2-Chloro-4-nitrophenyl-α-D-glucopyranoside is its application in high-throughput screening (HTS) for drug discovery. With the growing demand for anti-diabetic drugs, researchers are exploring novel enzyme inhibitors, and this compound serves as a critical tool in such studies. Additionally, its stability and solubility in aqueous solutions make it suitable for kinetic assays and spectrophotometric analysis.

Another trending area where 2-Chloro-4-nitrophenyl-α-D-glucopyranoside is gaining attention is in glycobiology and glycosidase research. Scientists are investigating its potential in understanding carbohydrate-processing enzymes, which play a vital role in cellular communication and disease mechanisms. The compound’s ability to act as a chromogenic substrate allows for easy detection of enzymatic activity, making it a preferred choice in diagnostic assays.

From a market perspective, the demand for 2-Chloro-4-nitrophenyl-α-D-glucopyranoside is steadily increasing, driven by advancements in biopharmaceutical research and diagnostic technologies. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of academic and industrial laboratories. The compound’s unique properties also make it a candidate for custom synthesis projects, catering to specialized research needs.

In summary, 2-Chloro-4-nitrophenyl-α-D-glucopyranoside (CAS 119047-14-2) is a versatile biochemical reagent with significant applications in enzyme research, drug discovery, and diagnostic development. Its relevance in diabetes studies and glycobiology ensures its continued importance in scientific advancements. Researchers and procurement specialists looking for this compound should prioritize verified suppliers to ensure quality and consistency in their experiments.